Cas no 161713-98-0 (4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1))

• Product Name: 4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1)
• CAS No: 161713-98-0
• MF: C₂₀H₂₀BrN₃O₄
• MW: 446.294504165649
• CID: 5265737
• Update Time: 2025-10-30

4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1)

• Inchi： 1S/C20H20N3O4.BrH/c1-26-17-7-3-15(4-8-17)19(24)11-22-13-21-23(14-22)12-20(25)16-5-9-18(27-2)10-6-16;/h3-10,13-14H,11-12H2,1-2H3;1H/q+1;/p-1
• InChI Key： LCKBODHWBLXSMP-UHFFFAOYSA-M
• SMILES： C(C1C=CC(OC)=CC=1)(=O)C[N+]1C=NN(CC(C2C=CC(OC)=CC=2)=O)C=1.[Br-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1)

Introduction to 4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1) and Its Applications in Modern Chemical Biology

The compound with the CAS no161713-98-0, formally known as 4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This zwitterionic compound has garnered significant attention in recent years due to its unique structural properties and promising biological activities. The presence of multiple triazolium moieties and bromoide counterions contributes to its distinctive chemical behavior, making it a valuable candidate for various biochemical applications.

One of the most compelling aspects of this compound is its potential in drug development. The 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl] backbone introduces a highly flexible and functionalizable scaffold, which can be leveraged to design molecules with enhanced solubility and bioavailability. This feature is particularly crucial in modern medicinal chemistry, where optimizing pharmacokinetic profiles is often a primary challenge. Recent studies have highlighted the utility of such triazolium-based compounds in modulating enzyme activity and interacting with biological targets.

Recent advancements in chemical biology have demonstrated the efficacy of 4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1) in several therapeutic contexts. For instance, researchers have explored its potential as an inhibitor of kinases and other protein-protein interactions. The bromoide moiety serves as a handle for further derivatization, enabling the creation of highly specific inhibitors with tailored properties. Such derivatives have shown promise in preclinical studies for their ability to disrupt aberrant signaling pathways associated with various diseases.

The structural motif of this compound also lends itself to applications in material science. The zwitterionic nature of the molecule makes it an excellent candidate for designing smart materials that can respond to environmental stimuli. For example, researchers have investigated its use in creating stimuli-responsive hydrogels for drug delivery systems. These hydrogels can release therapeutic agents in response to specific conditions within the body, such as pH changes or enzymatic activity.

In addition to its pharmaceutical applications, CAS no161713-98-0 has been explored in the field of bioimaging. The unique electronic properties of the triazolium ring allow it to be used as a contrast agent in fluorescence microscopy. This has opened up new possibilities for visualizing biological processes at the cellular level with high precision. Such imaging techniques are invaluable for understanding disease mechanisms and developing targeted therapies.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The preparation typically requires multi-step protocols involving condensation reactions and careful control of reaction conditions to ensure high yields and purity. These synthetic strategies not only underscore the compound's complexity but also demonstrate the versatility of contemporary synthetic methodologies.

From a regulatory perspective, 4H-1,2,4-Triazolium, 1,4-bis[2-(4-methoxyphenyl)-2-oxoethyl]-, bromide (1:1) falls under standard chemical safety guidelines. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safety during storage and transportation. This includes using appropriate personal protective equipment and maintaining controlled environments to prevent degradation or contamination.

The future prospects for this compound are vast and multifaceted. Ongoing research is focused on expanding its applications into new therapeutic areas and developing novel derivatives with enhanced properties. Collaborative efforts between academia and industry are expected to accelerate these developments further.

In conclusion,CAS no161713-98-0 stands out as a versatile and innovative compound with significant potential in chemical biology and beyond. Its unique structure and functional properties make it an invaluable tool for researchers across multiple disciplines. As our understanding of biological systems continues to evolve,this zwitterionic compound will undoubtedly play an increasingly important role in shaping the future of medicine and materials science.